4-Amino-2',3,3',4,5',6'-hexahydrospiro[2H-1-benzopyran-2,4'-[4H]pyra]
Overview
Description
4-Amino-2',3,3',4,5',6'-hexahydrospiro[2H-1-benzopyran-2,4'-[4H]pyra] is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-2',3,3',4,5',6'-hexahydrospiro[2H-1-benzopyran-2,4'-[4H]pyra] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-2',3,3',4,5',6'-hexahydrospiro[2H-1-benzopyran-2,4'-[4H]pyra] including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Diversity-Oriented Synthesis
A study by Hasaninejad et al. (2011) describes a sequential one-pot four-component reaction for synthesizing novel 2′-aminospiro derivatives in the presence of AcONH4, which serves as a neutral, inexpensive, and dually activating catalyst. This method emphasizes the efficient synthetic pathway for constructing diverse spiro[indenoquinoxalino-pyran] skeletons, highlighting the compound's utility in diversity-oriented synthetic applications (Hasaninejad, Golzar, Shekouhy, & Zare, 2011).
Versatile Synthesis Methods
Mortikov et al. (2008) demonstrated a versatile synthesis method for 2′-amino-1,2-dihydrospiro derivatives through a three-component reaction, showcasing the compound's flexibility in synthetic chemistry and its potential for creating various spiro compounds with significant biological applications (Mortikov, Litvinov, Shestopalov, Rodinovskaya, & Shestopalov, 2008).
Novel Spiro-condensed Pyrans
Grygoriv et al. (2019) synthesized a series of new spiro-condensed 2-amino-4H-pyrans, representing one of the first applications of 1,2-benzoxathiin-4(3H)-one 2,2-dioxide in multicomponent transformations. This synthesis underscores the potential of these compounds in creating new materials with unique properties (Grygoriv, Lega, Zaprutko, Gzella, Wieczorek-Dziurla, Chernykh, & Shemchuk, 2019).
Biological Activity
A study by Moosavi‐Zare et al. (2016) on the synthesis and characterization of acetic acid functionalized poly(4-vinylpyridinium) salt as a new catalyst revealed the synthesized spiro-pyran derivatives possess strong antioxidant and antifungal activities, suggesting their applicability in medicine and agriculture due to their biological activities (Moosavi‐Zare, Zolfigol, Noroozizadeh, Zarei, Karamian, & Asadbegy, 2016).
Serotonergic and Dopaminergic Activities
Research by Comoy et al. (1996) explored the synthesis of spirobenzopyran analogues for their high affinity for 5-HT1A receptors, offering insights into the potential therapeutic uses of these compounds in treating psychotropic conditions (Comoy, Marot, Podona, Baudin, Morin-Allory, Guillaumet, Pfeiffer, Caignard, Renard, Rettori, Adam, & Guardiola‐Lemaître, 1996).
Properties
IUPAC Name |
spiro[3,4-dihydrochromene-2,4'-oxane]-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c14-11-9-13(5-7-15-8-6-13)16-12-4-2-1-3-10(11)12/h1-4,11H,5-9,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTXULXLQTUIVQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12CC(C3=CC=CC=C3O2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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